N-(3-methoxyphenyl)-2-phenylquinazolin-4-amine

• Molecular Formula: C21H17N3O
• Molecular Weight: 327.4 g/mol
• IUPAC Name: N-(3-methoxyphenyl)-2-phenylquinazolin-4-amine
• InChI: InChI=1S/C21H17N3O/c1-25-17-11-7-10-16(14-17)22-21-18-12-5-6-13-19(18)23-20(24-21)15-8-3-2-4-9-15/h2-14H,1H3,(H,22,23,24)
• InChI Key: GSIQYCKOUGIZQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC2=NC(=NC3=CC=CC=C32)C4=CC=CC=C4
• solubility: 3.2 [ug/mL]

Description

N-(3-methoxyphenyl)-2-phenylquinazolin-4-amine is a useful research compound. Its molecular formula is C21H17N3O and its molecular weight is 327.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-2-phenylquinazoline, 2 equivalents, 3-methoxyanilinyl, 2 equivalents, and potassium carbonate, 2 equivalents, were dissolved in 10 mL isopropanol and refluxed for 2 hours. The precipitated product formed was filtered and washed with water. Recrystallization from methanol provided the product as a white solid that was found to be homogenous by thin layer chromatography (TLC) and confirmed by EIMS.